Cas no 117367-10-9 (N-[4-nitro-3-(trifluoromethyl)phenyl]benzamide)

N-[4-nitro-3-(trifluoromethyl)phenyl]benzamide structure
117367-10-9 structure
Product Name:N-[4-nitro-3-(trifluoromethyl)phenyl]benzamide
CAS No:117367-10-9
MF:C14H9F3N2O3
MW:310.228073835373
CID:1206787
PubChem ID:44203033
Update Time:2025-04-20

N-[4-nitro-3-(trifluoromethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-nitro-3-(trifluoromethyl)phenyl]benzamide
    • LogP
    • N-Benzoyl-3-(trifluoromethyl)-4-nitroaniline
    • 117367-10-9
    • DTXSID80657859
    • N-benzoyl 3-(trifluoromethyl)-4-nitroaniline
    • SCHEMBL3529901
    • Inchi: 1S/C14H9F3N2O3/c15-14(16,17)11-8-10(6-7-12(11)19(21)22)18-13(20)9-4-2-1-3-5-9/h1-8H,(H,18,20)
    • InChI Key: MBAWLNDQCIIUGF-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=C(C=1)NC(C1C=CC=CC=1)=O)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 310.05657
  • Monoisotopic Mass: 310.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 74.9A^2

Experimental Properties

  • PSA: 72.24
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